Cas no 179601-38-8 (Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-)

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-, is a chiral compound featuring a cyclohexane backbone with carboxylate and amino functional groups. The (1s,2r)- configuration ensures stereochemical specificity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its ethyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. The presence of both amino and carboxylate moieties allows for versatile derivatization, enabling its use as a building block in peptidomimetics and bioactive molecule synthesis. The rigid cyclohexane structure contributes to conformational stability, which is advantageous in designing stereocontrolled intermediates. This compound is particularly useful in medicinal chemistry and catalysis research.

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- structure

179601-38-8 structure

Product Name:Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-

CAS No:179601-38-8

MF:C₉H₁₇NO₂

MW:171.23678278923

MDL:MFCD12022649

CID:2195023

PubChem ID:818057

Update Time:2025-11-02

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)-
- ethyl (1S,2R)-2-aminocyclohexane-1-carboxylate
- 2-Amino-cyclohexanecarboxylic acid ethyl ester
- EN300-203726
- DTXCID60306954
- CS-0184551
- 179601-38-8
- DTXSID50355895
- SCHEMBL2923
- (1S,2R)-Ethyl2-aminocyclohexanecarboxylate
- Ethyl (1S,2R)-2-aminocyclohexanecarboxylate
- ethyl(1s,2r)-2-aminocyclohexanecarboxylate
- (1S,2R)-Ethyl 2-aminocyclohexanecarboxylate
- MDL： MFCD12022649
- Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8H,2-6,10H2,1H3/t7-,8+/m0/s1
- InChI Key： VODUKXHGDCJEOZ-JGVFFNPUSA-N
- SMILES： O(CC)C([C@H]1CCCC[C@H]1N)=O

Computed Properties

Exact Mass: 171.125928785Da
Monoisotopic Mass: 171.125928785Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.3Å²

Cyclohexanecarboxylic acid, 2-amino-, ethyl ester, (1s,2r)- Pricemore >>

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Chemenu	CM317054-1g	(1S,2R)-Ethyl 2-aminocyclohexanecarboxylate	179601-38-8	95%	1g	$706	2021-06-15
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